Cas no 80171-35-3 (1-Bromo-2-[(n-propyloxy)methyl]benzene)

• Product Name: 1-Bromo-2-[(n-propyloxy)methyl]benzene
• CAS No: 80171-35-3
• MF: C₁₀H₁₃BrO
• MW: 229.113622426987
• CID: 6797575
• PubChem ID: 22990023
• Update Time: 2025-10-30

1-Bromo-2-[(n-propyloxy)methyl]benzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-2-propoxymethylbenzene
• 80171-35-3
• AKOS010796754
• 1-Bromo-2-[(n-propyloxy)methyl]benzene
• starbld0033475
• SCHEMBL7222677
• 1-bromo-2-(propoxymethyl)benzene
• DTXSID401302445
• 2-Bromobenzyl alcohol, n-propyl ether
• 2-bromobenzyl propyl ether

• MDL： MFCD14687081
• Inchi： 1S/C10H13BrO/c1-2-7-12-8-9-5-3-4-6-10(9)11/h3-6H,2,7-8H2,1H3
• InChI Key： IRTWJYFVQHZLHQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1COCCC

Computed Properties

• Exact Mass: 228.01498g/mol
• Monoisotopic Mass: 228.01498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 251.2±15.0 °C at 760 mmHg
• Flash Point: 99.5±21.5 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

1-Bromo-2-[(n-propyloxy)methyl]benzene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-Bromo-2-[(n-propyloxy)methyl]benzene

1-Bromo-2-[(n-propyloxy)methyl]benzene: A Comprehensive Overview

CAS No 80171-35-3, commonly referred to as 1-Bromo-2-[(n-propyloxy)methyl]benzene, is a versatile organic compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is characterized by its unique structure, which combines a bromine atom at the para position of a benzene ring with an n-propyloxy methyl group at the meta position. Its molecular formula, C₁₀H₁₃BrO, reflects its composition, while its molecular weight of 209.04 g/mol underscores its relatively small size compared to other aromatic compounds.

The synthesis of 1-Bromo-2-[(n-propyloxy)methyl]benzene typically involves a multi-step process that begins with the bromination of an aromatic compound. Recent advancements in catalytic methods have enabled more efficient and selective bromination, reducing byproducts and enhancing yield. For instance, the use of palladium catalysts in conjunction with microwave-assisted synthesis has been shown to significantly accelerate the reaction while maintaining high purity levels. This approach not only aligns with the principles of green chemistry but also addresses the growing demand for sustainable synthetic pathways in the pharmaceutical and chemical industries.

In terms of physical properties, CAS No 80171-35-3 exhibits a melting point of approximately 45°C and a boiling point around 165°C under standard conditions. Its solubility in organic solvents such as dichloromethane and ethyl acetate makes it highly suitable for various extraction and purification techniques. The compound's stability under ambient conditions is another notable feature, contributing to its ease of handling and storage.

The applications of 1-Bromo-2-[(n-propyloxy)methyl]benzene span across multiple disciplines. In the realm of pharmaceutical chemistry, it serves as an intermediate in the synthesis of complex bioactive molecules, including potential drug candidates for neurodegenerative diseases. Recent studies have highlighted its role in constructing heterocyclic frameworks, which are crucial for developing novel therapeutics with improved bioavailability and efficacy.

In addition to its pharmaceutical applications, this compound finds utility in the development of advanced materials. For example, it has been employed as a precursor in the synthesis of high-performance polymers and coatings that exhibit enhanced thermal stability and mechanical strength. Researchers have also explored its potential in creating stimuli-responsive materials, where its aromatic structure plays a pivotal role in achieving desired functional properties.

The environmental impact of CAS No 80171-35-3 is another area of interest. Studies conducted under controlled conditions have demonstrated that it undergoes biodegradation under aerobic conditions, albeit at a moderate rate. Efforts are ongoing to optimize its degradation pathways through enzymatic modifications, which could pave the way for more eco-friendly industrial processes.

In conclusion, 1-Bromo-2-[(n-propyloxy)methyl]benzene, or CAS No 80171-35-3, stands as a testament to the ingenuity and precision required in modern organic chemistry. Its diverse applications, coupled with ongoing research into its synthesis and properties, underscore its importance as a valuable tool in both academic and industrial settings. As advancements continue to unfold, this compound is poised to play an even greater role in shaping future innovations across various scientific domains.